Cas no 270065-86-6 (Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid)

• Product Name: Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid
• CAS No: 270065-86-6
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD01861076
• CID: 253828
• PubChem ID: 2761675
• Update Time: 2025-10-30

Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Boc-(S)-3-Amino-4-(3-cyano-phenyl)-butyric acid
• Benzenebutanoic acid, 3-cyano-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βS)-
• Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid
• Boc-L-β-Homo-3-CN-Phe
• (betaS)-3-Cyano-beta-[[(tert-butoxy)carbonyl]amino]benzenebutanoic acid
• MFCD01861076
• Boc-(S)-3-Amino-4-(3-cyanophenyl)butyric acid
• (S)-3-((tert-butoxycarbonyl)amino)-4-(3-cyanophenyl)butanoic acid
• 270065-86-6
• (3S)-4-(3-cyanophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• Boc-(S)-3-Amino-4-(3-cyanophenyl)butanoic acid
• D82141
• PS-12304
• (S)-3-(tert-butoxycarbonylamino)-4-(3-cyanophenyl)butanoic acid
• (S)-3-((tert-butoxycarbonyl)amino)-4-(3-cyanophenyl)butanoicacid
• EN300-12583634
• Boc-3-cyano-L-beta-homophenylalanine
• CS-0154500
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-(3-cyanophenyl)butanoic acid
• AC-22187
• AKOS015948828
• (betaS)-3-Cyano-beta-[[(1,1-dimethylethoxy)carbonyl]amino]benzenebutanoic acid
• DTXSID901150039
• (I(2)S)-3-Cyano-I(2)-[[(1,1-dimethylethoxy)carbonyl]amino]benzenebutanoic acid
• (3S)-3-[(tert-butoxycarbonyl)amino]-4-(3-cyanophenyl)butanoic acid
• Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid

• MDL： MFCD01861076
• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(9-14(19)20)8-11-5-4-6-12(7-11)10-17/h4-7,13H,8-9H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
• InChI Key： CYGNMSRSGBBZOE-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.14200
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.19
• PSA: 99.42000
• LogP: 2.85968

Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid

Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric Acid: A Comprehensive Overview

The compound Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid, identified by the CAS number 270065-86-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound is notable for its stereochemistry, particularly the (S) configuration at the chiral center, which plays a crucial role in its biological activity. The presence of a tert-butoxycarbonyl (Boc) protecting group highlights its utility in peptide synthesis and other medicinal chemistry applications.

Recent studies have demonstrated that Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid exhibits promising pharmacological properties. Researchers have explored its potential as a precursor in the synthesis of bioactive peptides and as a building block for complex molecules with therapeutic applications. The cyanophenyl group attached to the butyric acid backbone contributes to its unique electronic and steric properties, making it an attractive candidate for further investigation in drug design.

One of the key areas of interest surrounding this compound is its role in enantioselective synthesis. The (S) configuration ensures high enantioselectivity in reactions, which is critical for producing optically pure compounds required in pharmaceuticals. Recent advancements in asymmetric catalysis have further enhanced the efficiency of synthesizing this compound, making it more accessible for large-scale production.

The synthesis of Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid involves a multi-step process that includes nucleophilic substitution, oxidation, and protection/deprotection steps. The use of environmentally friendly reagents and conditions has become a focus in recent research to align with green chemistry principles. For instance, researchers have employed catalytic hydrogenation and enzymatic methods to achieve higher yields and reduce waste generation.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may have applications in treating metabolic disorders or neurodegenerative diseases. However, further research is needed to fully understand its mechanism of action and safety profile.

Another emerging application of Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid is in the field of materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the development of advanced materials for biomedical devices and sensors.

Looking ahead, the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the exploration of Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid's therapeutic potential. These tools can predict bioactivity, optimize synthetic routes, and identify novel targets for this compound more efficiently than traditional methods.

In conclusion, Boc-(S)-3-amino-4-(3-cyanophenyl)-butyric acid (CAS 270065-86-6) is a versatile molecule with wide-ranging applications in chemistry and biology. Its stereochemical properties, synthetic accessibility, and biological activity make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential, this compound is poised to play an increasingly important role in advancing medical science and technology.